methyl (3R)-3-amino-4,4,4-trifluoro-2,2-dimethylbutanoate hydrochloride
Overview
Description
Methyl (3R)-3-amino-4,4,4-trifluoro-2,2-dimethylbutanoate hydrochloride (MFABH) is an organic compound that is derived from the chemical synthesis of methyl (3R)-3-amino-4,4,4-trifluoro-2,2-dimethylbutanoate (MFAB). MFABH is a colorless, water-soluble compound that is used in a variety of scientific research applications. It is a versatile compound that can be used to study a range of biochemical and physiological processes.
Scientific Research Applications
MFABH is widely used in a variety of scientific research applications. It is used in biochemical and physiological studies as a tool to study the effects of drugs or other compounds on the body. It is also used in the synthesis of other compounds, such as peptides and proteins. In addition, MFABH is used in the synthesis of pharmaceuticals, as well as in the synthesis of organic compounds.
Mechanism of Action
MFABH acts as an inhibitor of the enzyme cyclooxygenase-2 (COX-2). COX-2 is an enzyme that is involved in the biosynthesis of prostaglandins, which are hormones that play a role in inflammation and other physiological processes. By inhibiting the activity of COX-2, MFABH is able to reduce inflammation and other associated physiological processes.
Biochemical and Physiological Effects
MFABH has been shown to reduce inflammation, pain, and fever. In addition, it has been shown to reduce the production of prostaglandins, which are hormones that are involved in inflammation and other physiological processes. It has also been shown to reduce the production of cytokines, which are proteins that are involved in the immune response.
Advantages and Limitations for Lab Experiments
The major advantage of using MFABH in laboratory experiments is its versatility. It can be used in a variety of biochemical and physiological studies, as well as in the synthesis of other compounds. In addition, it is a relatively safe compound, with few reported side effects. The major limitation of using MFABH in laboratory experiments is its lack of specificity. It is not specific to any particular biochemical or physiological process, and therefore may not be suitable for certain studies.
Future Directions
MFABH has the potential to be used in a variety of future applications. It could be used in the development of novel anti-inflammatory drugs, as well as in the development of drugs to treat other diseases. In addition, it could be used in the synthesis of new compounds, such as peptides and proteins, for use in drug development. Finally, it could be used in the development of new analytical techniques for the study of biochemical and physiological processes.
Synthesis Methods
MFABH can be synthesized by the reaction of methyl (methyl (3R)-3-amino-4,4,4-trifluoro-2,2-dimethylbutanoate hydrochloride)-3-amino-4,4,4-trifluoro-2,2-dimethylbutanoate (MFAB) with hydrochloric acid (HCl). The reaction is conducted in an inert atmosphere and is typically carried out at room temperature. The reaction produces MFABH in a yield of approximately 90%.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl (3R)-3-amino-4,4,4-trifluoro-2,2-dimethylbutanoate hydrochloride involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "3,3,3-trifluoro-2-hydroxy-2-methylpropionic acid", "methylamine", "thionyl chloride", "sodium hydroxide", "hydrochloric acid", "diethyl ether", "methanol" ], "Reaction": [ "The first step involves the conversion of 3,3,3-trifluoro-2-hydroxy-2-methylpropionic acid to the corresponding acid chloride using thionyl chloride.", "The acid chloride is then reacted with methylamine to form the corresponding amide.", "The amide is then hydrolyzed using sodium hydroxide to form the corresponding carboxylic acid.", "The carboxylic acid is then converted to the corresponding acid chloride using thionyl chloride.", "The acid chloride is then reacted with methylamine to form the corresponding amide.", "The amide is then treated with hydrochloric acid in diethyl ether to form the hydrochloride salt of the target compound, methyl (3R)-3-amino-4,4,4-trifluoro-2,2-dimethylbutanoate hydrochloride.", "The final product is isolated and purified using standard techniques such as recrystallization or chromatography." ] } | |
CAS RN |
2408937-21-1 |
Product Name |
methyl (3R)-3-amino-4,4,4-trifluoro-2,2-dimethylbutanoate hydrochloride |
Molecular Formula |
C7H13ClF3NO2 |
Molecular Weight |
235.6 |
Purity |
95 |
Origin of Product |
United States |
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